Cas no 1821824-19-4 (4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)-)

(3R)-3-(Bromomethyl)-4-morpholinecarboxylic acid 1,1-dimethylethyl ester is a chiral morpholine derivative serving as a versatile intermediate in organic synthesis. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis, particularly in pharmaceutical and agrochemical applications. The bromomethyl group offers a reactive site for further functionalization, enabling C-C or C-heteroatom bond formation. The tert-butyl ester moiety enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. This compound is particularly useful in the preparation of bioactive molecules, where chirality and controlled reactivity are critical. Its well-defined structure ensures reproducibility in complex synthetic routes.
4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- structure
1821824-19-4 structure
Product Name:4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)-
CAS No:1821824-19-4
MF:C10H18BrNO3
MW:280.158822536469
CID:6020699
PubChem ID:73555010
Update Time:2025-05-24

4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)-
    • (R)-tert-Butyl 3-(bromomethyl)morpholine-4-carboxylate
    • (R)-tert-Butyl3-(bromomethyl)morpholine-4-carboxylate
    • TERT-BUTYL (3R)-3-(BROMOMETHYL)MORPHOLINE-4-CARBOXYLATE
    • 1821824-19-4
    • Inchi: 1S/C10H18BrNO3/c1-10(2,3)15-9(13)12-4-5-14-7-8(12)6-11/h8H,4-7H2,1-3H3/t8-/m0/s1
    • InChI Key: TWFMJHHRSVBFSE-QMMMGPOBSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCOC[C@@H]1CBr

Computed Properties

  • Exact Mass: 279.04701g/mol
  • Monoisotopic Mass: 279.04701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 1.334±0.06 g/cm3(Predicted)
  • Boiling Point: 330.0±32.0 °C(Predicted)
  • pka: -2.84±0.40(Predicted)

4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM109259-1g
(R)-tert-Butyl 3-(bromomethyl)morpholine-4-carboxylate
1821824-19-4 95%
1g
$971 2023-03-06
Chemenu
CM109259-1g
(R)-tert-Butyl 3-(bromomethyl)morpholine-4-carboxylate
1821824-19-4 95%
1g
$916 2021-08-06

Additional information on 4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)-

Introduction to 4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- (CAS No. 1821824-19-4)

4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- (CAS No. 1821824-19-4) is a versatile compound with significant applications in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structural features, including a morpholine ring, a bromomethyl group, and a tert-butyl ester moiety. These functional groups endow the compound with a range of chemical properties that make it valuable for various synthetic transformations and biological studies.

The morpholine ring is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. It is known for its stability and ability to form hydrogen bonds, which can enhance the solubility and reactivity of the molecule. The bromomethyl group is a versatile electrophilic moiety that can participate in various substitution reactions, making it useful for introducing new functional groups or modifying existing ones. The tert-butyl ester moiety provides steric protection and can be selectively cleaved under specific conditions, allowing for controlled release of the carboxylic acid in subsequent reactions.

In recent years, 4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- has gained attention in the development of novel pharmaceuticals and biologically active compounds. Its chiral center at the (3R)- position adds an additional layer of complexity and potential for enantioselective synthesis. This is particularly important in drug discovery, where the stereochemistry of a molecule can significantly influence its biological activity and pharmacokinetic properties.

One of the key applications of this compound is in the synthesis of prodrugs. Prodrugs are biologically inactive derivatives that are converted into their active forms through metabolic processes in the body. The tert-butyl ester group in 4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- can be designed to release the active carboxylic acid under specific physiological conditions, thereby improving the drug's bioavailability and reducing side effects. This approach has been successfully applied in the development of several therapeutic agents targeting various diseases.

Another area where this compound shows promise is in catalysis. The combination of the morpholine ring and bromomethyl group can be utilized to create chiral catalysts with high enantioselectivity. These catalysts are crucial in asymmetric synthesis, where the goal is to produce a single enantiomer of a chiral molecule. Recent studies have demonstrated that 4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- can serve as a building block for designing novel catalysts with improved efficiency and selectivity.

In addition to its synthetic utility, 4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- has been investigated for its potential biological activities. Research has shown that compounds with similar structures exhibit anti-inflammatory and anti-cancer properties. For instance, derivatives of morpholine carboxylic acids have been found to inhibit key enzymes involved in inflammatory pathways and tumor growth. These findings suggest that further exploration of 4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- could lead to the discovery of new therapeutic agents for treating inflammatory diseases and cancer.

The synthesis of 4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- typically involves several steps. One common approach starts with the formation of a bromomethyl intermediate from a suitable precursor. This intermediate is then coupled with a morpholine derivative to form the desired product. The tert-butyl ester group can be introduced through an esterification reaction using tert-butanol or by protecting an existing carboxylic acid group during earlier stages of synthesis.

To ensure high purity and yield in the synthesis process, advanced techniques such as chromatography and spectroscopy are employed to monitor and optimize each step. These methods help in identifying any impurities or by-products that may affect the final product's quality. Additionally, computational tools like molecular modeling and quantum chemistry calculations are used to predict the reactivity and stability of intermediates and final products.

In conclusion, 4-Morpholinecarboxylic acid, 3-(bromomethyl)-, 1,1-dimethylethyl ester, (3R)- (CAS No. 1821824-19-4) is a multifaceted compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structural features make it an attractive building block for developing prodrugs and chiral catalysts. Furthermore, its biological activities suggest that it could play a role in treating various diseases. As research in this area continues to advance, it is likely that new applications for this compound will be discovered.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk